Cas no 1806959-45-4 (3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde
• CAS No: 1806959-45-4
• MF: C₈H₃F₂N₃O₃
• MW: 227.124528169632
• CID: 4878521
• Update Time: 2025-05-25

3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C8H3F2N3O3/c9-8(10)6-5(1-11)7(13(15)16)4(3-14)2-12-6/h2-3,8H
• InChI Key： PUGPYPDJTNPYIR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(C=O)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 0.5
• Topological Polar Surface Area: 99.6

Additional information on 3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde

3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde (CAS No. 1806959-45-4)

3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde, commonly referred to by its CAS number 1806959-45-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with cyano, difluoromethyl, nitro, and carboxaldehyde groups. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a valuable tool in research and development.

The synthesis of 3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde involves a series of carefully designed multi-step reactions, often utilizing advanced synthetic methodologies such as Suzuki coupling, nucleophilic substitution, and oxidation reactions. Recent advancements in catalytic processes have enabled researchers to optimize the synthesis pathway, thereby improving yield and purity while reducing environmental impact.

The structural complexity of this compound provides a platform for exploring diverse chemical reactivity. The cyano group introduces electron-withdrawing effects, while the nitro group enhances aromatic stability and reactivity towards electrophilic substitution. The difluoromethyl group contributes to both steric and electronic effects, influencing the overall reactivity of the molecule. These features make 3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde an ideal candidate for studying complex reaction mechanisms and catalytic processes.

In terms of applications, this compound has garnered attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Recent studies have highlighted its ability to modulate key biological targets, such as protein kinases and enzyme inhibitors, suggesting its role in the design of novel therapeutic agents. Additionally, its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

The environmental impact of CAS No. 1806959-45-4 has also been a subject of recent research interest. Studies have focused on understanding its degradation pathways under various environmental conditions, as well as its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of the compound in industrial settings.

In conclusion, 3-Cyano-2-(difluoromethyl)-4-nitropyridine-5-carboxaldehyde (CAS No. 1806959-45-4) stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, contributing significantly to the advancement of modern chemistry.